N-Acetyl-beta-D-glucosamine tetraacetate
CAS No.: 7772-79-4
VCID: VC20754200
Molecular Formula: C16H23NO10
Molecular Weight: 389.35 g/mol
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Description |
N-Acetyl-beta-D-glucosamine tetraacetate, also known as β-D-glucosamine pentaacetate, is a chemical compound with the molecular formula Biological SignificanceN-Acetyl-beta-D-glucosamine tetraacetate plays a crucial role in various biological functions:
Stability StudiesRecent research has investigated the stability of oxytocin in the presence of N-acetyl-D-glucosamine. The findings suggest that while N-acetyl-D-glucosamine may provide slight stabilization effects on oxytocin, these effects are generally negligible compared to the destabilizing effects observed with other compounds like tetraethyleneglycol . Chondroprotective EffectsStudies have indicated that oral administration of glucosamine derivatives, including N-acetyl-beta-D-glucosamine tetraacetate, may exert chondroprotective effects by preventing degradation of type II collagen . This suggests potential therapeutic applications in joint health. Hazard ClassificationN-Acetyl-beta-D-glucosamine tetraacetate has been classified under several hazard categories:
Regulatory StatusThe compound does not have individual approval but may be utilized under appropriate group standards as per regulatory bodies like the New Zealand EPA. |
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CAS No. | 7772-79-4 |
Product Name | N-Acetyl-beta-D-glucosamine tetraacetate |
Molecular Formula | C16H23NO10 |
Molecular Weight | 389.35 g/mol |
IUPAC Name | (5-acetamido-3,4,6-triacetyloxyoxan-2-yl)methyl acetate |
Standard InChI | InChI=1S/C16H23NO10/c1-7(18)17-13-15(25-10(4)21)14(24-9(3)20)12(6-23-8(2)19)27-16(13)26-11(5)22/h12-16H,6H2,1-5H3,(H,17,18) |
Standard InChIKey | OVPIZHVSWNOZMN-UHFFFAOYSA-N |
Isomeric SMILES | CC(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@H]1OC(=O)C)COC(=O)C)OC(=O)C)OC(=O)C |
SMILES | CC(=O)NC1C(C(C(OC1OC(=O)C)COC(=O)C)OC(=O)C)OC(=O)C |
Canonical SMILES | CC(=O)NC1C(C(C(OC1OC(=O)C)COC(=O)C)OC(=O)C)OC(=O)C |
Appearance | Assay:≥95%A crystalline solid |
Synonyms | 2-(Acetylamino)-2-deoxy-β-D-Glucopyranose 1,3,4,6-Tetraacetate; 1,3,4,6-Tetra-O-acetyl-N-acetyl-β-D-glucosamine; N-Acetyl-β-D-glucosamine Tetraacetate; NSC 224432; |
PubChem Compound | 312829 |
Last Modified | Sep 15 2023 |
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